Cas no 1003806-20-9 (1-(4-methoxyphenyl)-3-(5-{[2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea)

• Product Name: 1-(4-methoxyphenyl)-3-(5-{[2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea
• CAS No: 1003806-20-9
• MF: C₁₆H₂₁N₅O₂S₂
• MW: 379.500240087509
• CID: 5471785
• Update Time: 2025-11-06

1-(4-methoxyphenyl)-3-(5-{[2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-3-[5-(2-pyrrolidin-1-ylethylsulfanyl)-1,3,4-thiadiazol-2-yl]urea
• 1-(4-methoxyphenyl)-3-(5-{[2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea

• Inchi： 1S/C16H21N5O2S2/c1-23-13-6-4-12(5-7-13)17-14(22)18-15-19-20-16(25-15)24-11-10-21-8-2-3-9-21/h4-7H,2-3,8-11H2,1H3,(H2,17,18,19,22)
• InChI Key： HTOZYRJTZJWVIC-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C=C1)C(NC1=NN=C(SCCN2CCCC2)S1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(4-methoxyphenyl)-3-(5-{[2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea

Comprehensive Analysis of 1-(4-methoxyphenyl)-3-(5-{[2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea (CAS No. 1003806-20-9)

The compound 1-(4-methoxyphenyl)-3-(5-{[2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea, identified by its CAS No. 1003806-20-9, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry. Its unique combination of a urea backbone, thiadiazole ring, and pyrrolidine moiety makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to other bioactive compounds.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and metabolic disorders. The 1,3,4-thiadiazole scaffold, a key component of this compound, is known for its diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. This has led to increased searches for "thiadiazole derivatives in drug discovery" and "urea-based bioactive compounds" across academic and pharmaceutical databases.

The 4-methoxyphenyl group in this molecule is another critical feature, often associated with improved pharmacokinetic properties such as enhanced solubility and membrane permeability. This aligns with current trends in drug development, where researchers prioritize "optimizing drug-like properties" and "improving bioavailability." Additionally, the pyrrolidin-1-ylethyl side chain may contribute to interactions with CNS targets, sparking interest in its potential for neurological applications.

Synthetic accessibility is another advantage of this compound. The presence of a sulfanyl linker (-S-) between the thiadiazole and pyrrolidine groups offers flexibility for further derivatization, a topic frequently searched as "click chemistry in drug design." This modularity is highly valued in modern medicinal chemistry, where "structure-activity relationship (SAR) studies" are essential for lead optimization.

From a commercial perspective, CAS No. 1003806-20-9 is often listed in catalogs of specialized pharmaceutical intermediates, reflecting its utility in drug discovery pipelines. The growing interest in "fragment-based drug design" and "scaffold hopping strategies" further underscores the relevance of such structurally diverse compounds. Analytical techniques like HPLC, NMR, and mass spectrometry are typically employed to characterize its purity and confirm its identity, addressing common queries about "quality control of research chemicals."

In conclusion, 1-(4-methoxyphenyl)-3-(5-{[2-(pyrrolidin-1-yl)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)urea represents a compelling case study in contemporary drug discovery. Its multifaceted structure aligns with several hot topics in biomedical research, including "multi-target therapeutics" and "privileged structures in medicinal chemistry." As the scientific community continues to explore its potential, this compound may pave the way for innovative therapeutic strategies in precision medicine.